Cas no 502706-65-2 (2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-)

2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo- structure
502706-65-2 structure
Product Name:2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-
CAS No:502706-65-2
MF:C17H11NO2S
MW:293.339742898941
CID:365416
PubChem ID:12183097
Update Time:2025-04-19

2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran-3-carbonitrile, 4-(methylthio)-6-(1-naphthalenyl)-2-oxo-
    • 4-methylsulfanyl-6-naphthalen-1-yl-2-oxopyran-3-carbonitrile
    • 4-(methylsulfanyl)-6-(1-naphthyl)-2-oxo-2H-pyran-3-carbonitrile
    • 502706-65-2
    • DTXSID70479502
    • AT-417/43484755
    • Inchi: 1S/C17H11NO2S/c1-21-16-9-15(20-17(19)14(16)10-18)13-8-4-6-11-5-2-3-7-12(11)13/h2-9H,1H3
    • InChI Key: SFUVNIAVTJVTHZ-UHFFFAOYSA-N
    • SMILES: S(C)C1=C(C#N)C(=O)OC(=C1)C1=CC=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 293.05113
  • Monoisotopic Mass: 293.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 554
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 50.09
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